CID 14497748

• CAS No.: 127759-89-1
• Product Name: CID 14497748
• Molecular Formula: C11H15N5O3
• Molecular Weight: 265.27 g/mol
• IUPAC Name: 2-amino-9-[(1S,2S,3R)-2,3-bis(hydroxymethyl)cyclobutyl]-3H-purin-6-one
• Standard InChI: InChI=1S/C11H15N5O3/c12-11-14-9-8(10(19)15-11)13-4-16(9)7-1-5(2-17)6(7)3-18/h4-7,17-18H,1-3H2,(H3,12,14,15,19)/t5-,6-,7-/m0/s1
• Standard InChIKey: GWFOVSGRNGAGDL-ACZMJKKPSA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@H]1N2C=NC3=C2NC(=NC3=O)N)CO)CO
• SMILES: C1C(C(C1N2C=NC3=C2NC(=NC3=O)N)CO)CO
• Canonical SMILES: C1C(C(C1N2C=NC3=C2NC(=NC3=O)N)CO)CO
• Appearance: Solid powder
• Description: Lobucavir, also known as BMS-180194; SQ-34514, is a reverse transcriptase inhibitor potentially for treatment of HBV infection.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Lobucavir; BMS 180194; BMS180194; SQ-34514; SQ 34514; SQ34514; SQ 34,514; C-Oxetanocin-G; C-Oxt-G; DRG-0235
• Reference: 1: Woicke J, Durham SK, Mense MG. Lobucavir-induced proliferative changes in mice. Exp Toxicol Pathol. 2007 Nov;59(3-4):197-204. Epub 2007 Oct 17. PubMed PMID: 17942294.; 2: Yang Z, Manitpisitkul P, Sawchuk RJ. In situ studies of regional absorption of lobucavir and ganciclovir from rabbit intestine and predictions of dose-limited absorption and associated variability in humans. J Pharm Sci. 2006 Oct;95(10):2276-92. PubMed PMID: 16883564.; 3: Genovesi EV, Lamb L, Medina I, Taylor D, Seifer M, Innaimo S, Colonno RJ, Clark JM. Antiviral efficacy of lobucavir (BMS-180194), a cyclobutyl-guanosine nucleoside analogue, in the woodchuck (Marmota monax) model of chronic hepatitis B virus (HBV) infection. Antiviral Res. 2000 Dec;48(3):197-203. PubMed PMID: 11164506.; 4: Hanson RL, Shi Z, Brzozowski DB, Banerjee A, Kissick TP, Singh J, Pullockaran AJ, North JT, Fan J, Howell J, Durand SC, Montana MA, Kronenthal DR, Mueller RH, Patel RN. Regioselective enzymatic aminoacylation of lobucavir to give an intermediate for lobucavir prodrug. Bioorg Med Chem. 2000 Dec;8(12):2681-7. PubMed PMID: 11131158.; 5: Ying C, De Clercq E, Nicholson W, Furman P, Neyts J. Inhibition of the replication of the DNA polymerase M550V mutation variant of human hepatitis B virus by adefovir, tenofovir, L-FMAU, DAPD, penciclovir and lobucavir. J Viral Hepat. 2000 Mar;7(2):161-5. PubMed PMID: 10760047.; 6: Neyts J, De Clercq E. The immunosuppressive agent mycophenolate mofetil markedly potentiates the activity of lobucavir [1R(1alpha,2beta,3alpha)]-9-[2,3-bis(hydroxymethyl)cyclobutyl]guanine against different herpes viruses. Transplantation. 1999 Mar 15;67(5):760-4. PubMed PMID: 10096537.; 7: Seifer M, Hamatake RK, Colonno RJ, Standring DN. In vitro inhibition of hepadnavirus polymerases by the triphosphates of BMS-200475 and lobucavir. Antimicrob Agents Chemother. 1998 Dec;42(12):3200-8. PubMed PMID: 9835515; PubMed Central PMCID: PMC106023.; 8: Tenney DJ, Yamanaka G, Voss SM, Cianci CW, Tuomari AV, Sheaffer AK, Alam M, Colonno RJ. Lobucavir is phosphorylated in human cytomegalovirus-infected and -uninfected cells and inhibits the viral DNA polymerase. Antimicrob Agents Chemother. 1997 Dec;41(12):2680-5. PubMed PMID: 9420038; PubMed Central PMCID: PMC164188.
• PubChem Compound: 14497748
• Last Modified: Nov 14 2021